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Compound of Interest

Compound Name: C6 Ceramide-d11

Cat. No.: B12381093

Technical Guide: C6 Ceramide-d11

Audience: Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for research use only and should not be used for human
or veterinary diagnostic or therapeutic purposes. The safety information provided is primarily
based on the non-deuterated form of C6 Ceramide, as a specific Safety Data Sheet (SDS) for
the deuterated (d11) analog is not readily available. Isotopic labeling is not expected to
significantly alter the material's hazardous properties, but it should be handled with the utmost
care by qualified professionals.

Introduction

C6 Ceramide-d11 is the deuterated analog of C6 Ceramide (N-hexanoyl-D-erythro-
sphingosine), a well-characterized, cell-permeable sphingolipid. C6 Ceramide is a crucial
second messenger involved in a variety of cellular processes, including apoptosis, cell cycle
arrest, and senescence. Its short acyl chain allows for rapid diffusion across cell membranes,
making it an invaluable tool for studying ceramide-mediated signaling pathways. The
deuterated form, C6 Ceramide-d11, serves as an internal standard in mass spectrometry-
based lipidomics, enabling precise quantification of endogenous C6 Ceramide.

This guide provides a comprehensive overview of the safety, handling, and experimental
application of C6 Ceramide-d11.
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Compound Identification and Physicochemical

Properties

Proper identification and understanding of a compound's properties are critical for its safe

handling and effective use in experimental settings.

Property Data Reference
Product Name C6 Ceramide-d11
N-hexanoyl-D-erythro-
Synonyms ) ) N/A
sphingosine-d11
CAS Number 124753-97-5 (Non-deuterated)
Molecular Formula C24H36D11NO3 N/A
Molecular Weight 408.7 (Approximate for d11) N/A
Formula Weight (Non-
397.6 g/mol
deuterated)
Physical Form Crystalline solid
Storage Temperature -20°C
. > 4 years (when stored
Stability
properly)

Table 1: Compound Identification and Physical Properties
Solvent Solubility Reference
Ethanol ~20 mg/mL
DMSO ~20 mg/mL
Dimethylformamide (DMF) ~20 mg/mL
Ethanol:PBS (pH 7.2) 1:1 ~0.5 mg/mL
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Table 2: Solubility Data for C6 Ceramide

Safety Data and Hazard Information

While the substance is not classified as hazardous according to the Globally Harmonized
System (GHS), it should be considered hazardous until further information is available.
Standard laboratory precautions are mandatory.

Hazard Category Information Reference

o Not classified as a hazardous
GHS Classification

substance
Hazard Pictograms None
Signal Word None
Hazard Statements None
NFPA Ratings Health: 0, Fire: 0, Reactivity: 0
HMIS Ratings Health: 0, Fire: 0, Reactivity: O

Table 3: Hazard Classification (based on non-deuterated C6 Ceramide)

Precaution Description Reference

IF ON SKIN: Wash with plenty

of soap and water.

P302+P352

IF INHALED: Remove victim to

fresh air and keep at rest in a
P304+P340 N

position comfortable for

breathing.

IF IN EYES: Rinse cautiously

with water for several minutes.
P305+P351+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.
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Table 4: Precautionary Statements

Handling, Storage, and Disposal

Proper handling and storage are essential to ensure user safety and maintain compound
integrity.

Personal Protective Equipment (PPE) and Engineering
Controls

» Engineering Controls: Use only in areas with appropriate exhaust ventilation.

o Eye/Face Protection: Wear safety glasses with side-shields conforming to EN166 or NIOSH-
approved standards.

e Hand Protection: Handle with impermeable, resistant gloves (e.g., nitrile). Inspect gloves
prior to use and dispose of contaminated gloves after use.

« Skin and Body Protection: Wear a laboratory coat.

o Respiratory Protection: Not required under normal use conditions.

Safe Handling Workflow

Researchers must adhere to a strict workflow when handling Cé Ceramide-d11, from
preparation to disposal.
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Caption: General laboratory workflow for handling C6 Ceramide-d11.
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Storage and Stability

o Storage: Store the crystalline solid at -20°C. Keep the container tightly sealed in a cool, well-
ventilated area.

o Stock Solutions: After dissolving in an organic solvent, it is recommended to store stock
solutions at -20°C for up to 3 months or -80°C for up to 6 months. Avoid repeated freeze-
thaw cycles. Aqueous solutions are not recommended for storage for more than one day.

Disposal

Dispose of contents and containers in accordance with local, regional, and national regulations.
Do not allow the product to enter drains.

Biological Activity and Signaling Pathways

C6 Ceramide is a potent bioactive lipid that mimics endogenous ceramides. It is known to
induce apoptosis, activate protein phosphatase 2A (PP2A), and inhibit the mitochondrial
respiratory chain. In many cancer cell lines, C6 Ceramide treatment leads to cell cycle arrest
and programmed cell death.

Ceramide-Induced Apoptosis Pathway

Exogenous C6 Ceramide can trigger the intrinsic apoptosis pathway by affecting mitochondrial
function.

 To cite this document: BenchChem. [C6 Ceramide-d11 safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12381093#c6-ceramide-d11-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b12381093#c6-ceramide-d11-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b12381093#c6-ceramide-d11-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b12381093#c6-ceramide-d11-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b12381093#c6-ceramide-d11-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12381093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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